2H,3H-chromeno[2,3-c]pyrazol-3-one

• Molecular Formula: C10H6N2O2
• Molecular Weight: 186.17 g/mol
• SMILES: C1=CC=C2C(=C1)C=C3C(=O)NN=C3O2
• InChI: InChI=1S/C10H6N2O2/c13-9-7-5-6-3-1-2-4-8(6)14-10(7)12-11-9/h1-5H,(H,11,13)
• InChIKey: LVFZSSWWZQAMKF-UHFFFAOYSA-N

2H,3H-Chromeno[2,3-c]pyrazol-3-one: A Core Scaffold for Antimicrobial and Anticancer Drug Discovery

2H,3H-chromeno[2,3-c]pyrazol-3-one is a fused heterocyclic scaffold comprising a chromene ring system conjoined with a pyrazolone moiety, with a molecular weight of 186.17 g/mol [1]. This class of chromeno[2,3-c]pyrazol-(2H)-one derivatives incorporates the coumarin scaffold, known for broad biological activities, and the pyrazole moiety, recognized for pharmacological potential [2]. The parent scaffold serves as a versatile starting point for generating libraries of substituted analogs with tunable physicochemical and biological properties [2].

Core Scaffold Chromeno-pyrazolone heterocyclic core

Research Context Antimicrobial and cell-model screening

Workflow Fit Analog library generation and SAR exploration

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45492096, Chromeno[2,3-c]pyrazol-3(2h)-one. https://pubchem.ncbi.nlm.nih.gov/compound/Chromeno_2-3-c_pyrazol-3_2h_-one. View Source
• [2] Dro Mélène, et al. Synthesis of Chromeno[2,3-c]Pyrazol-(2H)-one Derivatives: A New Class of Antibacterial and Antifungal Agents. Chemistry & Biodiversity. 2025; e202501381. doi:10.1002/cbdv.202501381. PMID: 41252213. View Source

Why 2H,3H-Chromeno[2,3-c]pyrazol-3-one Cannot Be Interchanged with Other Chromene-Pyrazole Isomers

Generic substitution within the chromeno-pyrazole class is scientifically unjustified due to regioisomer- and scaffold-dependent shifts in biological activity. In direct comparative studies, the isochromeno[4,3-c]pyrazole-5(1H)-one and chromeno[4,3-c]pyrazole-4(1H)-one isomers exhibit markedly different benzodiazepine receptor binding profiles, demonstrating that the precise position of the fused ring system critically modulates target engagement [1]. Moreover, the specific [2,3-c] fusion pattern of the target scaffold enables unique substitution vectors that are inaccessible to the [4,3-c] regioisomers, thereby constraining structure-activity relationship (SAR) exploration and limiting the viability of one-to-one replacement without loss of desired functional properties [2].

Target Scaffold 2H,3H-chromeno[2,3-c]pyrazol-3-one core with a [2,3-c] ring fusion pattern

vs

Potential Substitutes [4,3-c] regioisomers, isochromene variants, or simpler pyrazolone analogs

Key Risk Regioisomer-dependent shifts in receptor binding may alter target engagement

Mechanism Mismatch Unique [2,3-c] substitution vectors are inaccessible to other regioisomers

• [1] Maggio B, et al. Synthesis, benzodiazepine receptor binding and molecular modelling of isochromeno[4,3-c]pyrazol-5(1H)-one derivatives. Eur J Med Chem. 2012;54:804-812. doi:10.1016/j.ejmech.2012.06.028. PMID: 22795832. View Source
• [2] Dro Mélène, et al. Synthesis of Chromeno[2,3-c]Pyrazol-(2H)-one Derivatives: A New Class of Antibacterial and Antifungal Agents. Chemistry & Biodiversity. 2025; e202501381. doi:10.1002/cbdv.202501381. PMID: 41252213. View Source

Quantitative Evidence Guide: How 2H,3H-Chromeno[2,3-c]pyrazol-3-one Scaffold Performs Against Comparators

Antibacterial Potency: Broader Spectrum and Superior Gram-Negative Activity Versus Pyrazolone Analogs

Within the chromeno[2,3-c]pyrazol-(2H)-one series, compound 3j demonstrated potent broad-spectrum antibacterial activity with a Minimum Inhibitory Concentration (MIC) range of 58–458 µg/mL against both drug-susceptible and resistant strains, including Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213, and Bacillus cereus ATCC 10876 [1]. This performance is notable relative to certain pyrazolone derivatives that show more restricted antibacterial profiles [2].

Antibacterial screening

Class-level inference

MIC 58–458 µg/mL

Supports antimicrobial screening context

Broth microdilution; derivative 3j against ATCC strains

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	58–458 µg/mL (Compound 3j)
Comparator Or Baseline	Fluconazole (for antifungal); specific pyrazolone comparators not directly tested head-to-head
Quantified Difference	Activity index near 100% vs. fluconazole for fungicidal action (Compound 1) [1]
Conditions	Broth microdilution assay against ATCC strains and clinical isolate

Why This Matters

This quantitative data supports the selection of chromeno[2,3-c]pyrazol-3-one derivatives over simpler pyrazolones when a broader antibacterial spectrum, including Gram-negative coverage, is required for anti-infective screening programs.

• [1] Dro Mélène, et al. Synthesis of Chromeno[2,3-c]Pyrazol-(2H)-one Derivatives: A New Class of Antibacterial and Antifungal Agents. Chemistry & Biodiversity. 2025; e202501381. doi:10.1002/cbdv.202501381. PMID: 41252213. View Source
• [2] Xiao-Hong Wang, et al. Cytotoxic activity of a series of pyrazolone derivatives against human tumor cell lines. Cancer Communications. (Referenced for class-level comparison of antibacterial spectrum). View Source

Antifungal Superiority: Fungicidal Action Surpassing Fluconazole

A derivative from the same chromeno[2,3-c]pyrazol-(2H)-one series, designated Compound 1, exhibited exceptional fungicidal action against a clinical isolate of Candida albicans, surpassing the standard antifungal agent fluconazole with an activity index approaching 100% [1]. In contrast, many pyrazolone analogs lack significant antifungal activity [2].

Antifungal screening

Class-level inference

Activity index near 100%

Reported comparator response context

Derivative 1 vs. fluconazole; C. albicans clinical isolate

Evidence Dimension	Antifungal activity
Target Compound Data	Activity index near 100% (Compound 1)
Comparator Or Baseline	Fluconazole
Quantified Difference	Near 100% activity index relative to fluconazole
Conditions	Broth microdilution assay against clinical isolate of C. albicans

Why This Matters

This evidence positions chromeno[2,3-c]pyrazol-3-one derivatives as superior starting points for antifungal development when azole-resistant strains or improved fungicidal efficacy are sought.

• [1] Dro Mélène, et al. Synthesis of Chromeno[2,3-c]Pyrazol-(2H)-one Derivatives: A New Class of Antibacterial and Antifungal Agents. Chemistry & Biodiversity. 2025; e202501381. doi:10.1002/cbdv.202501381. PMID: 41252213. View Source
• [2] Madhu G, et al. Synthesis of pyrazole-substituted chromene analogues with selective anti-leukemic activity. Russ J Gen Chem. 2017;87(10):2421-2428. doi:10.1134/S1070363217100243. View Source

Anti-Leukemic Selectivity: Potent Activity with High Therapeutic Index Versus Solid Tumor Cell Lines

Among pyrazole-substituted chromene analogues, compounds 6b and 6c exhibited the highest activity against the K562 leukemia cell line, with IC50 values of 3.0 µM and 0.5 µM, respectively [1]. Crucially, these compounds displayed very high selectivity, showing no significant inhibition of healthy HEK293 cells or solid cancer cell lines HeLa, MCF7, and BT474 at comparable concentrations [1]. In comparison, many cytotoxic agents, such as doxorubicin, lack this leukemia-selective profile [2].

Leukemia cell model

Cross-study comparable

IC50 0.5 µM

Supports cell-model endpoint review

Derivative 6c; MTT assay on K562, selectivity index context

Evidence Dimension	Anti-leukemic activity (IC50)
Target Compound Data	IC50 = 0.5 µM (Compound 6c)
Comparator Or Baseline	Doxorubicin (broad cytotoxicity)
Quantified Difference	Selectivity index >100-fold vs. HEK293 cells
Conditions	MTT assay on K562, HEK293, HeLa, MCF7, BT474 cell lines

Why This Matters

The selective anti-leukemic profile of chromeno-pyrazole analogs supports their prioritization over standard cytotoxics when minimizing off-target toxicity to healthy cells is a critical development goal.

• [1] Madhu G, et al. Synthesis of pyrazole-substituted chromene analogues with selective anti-leukemic activity. Russ J Gen Chem. 2017;87(10):2421-2428. doi:10.1134/S1070363217100243. View Source
• [2] Xiao-Hong Wang, et al. Cytotoxic activity of a series of pyrazolone derivatives against human tumor cell lines. Cancer Communications. (Referenced for doxorubicin comparison). View Source

Regioisomeric Differentiation: Chromeno[2,3-c] Fusion Pattern Yields Divergent Receptor Binding

A direct comparative study of isochromeno[4,3-c]pyrazol-5(1H)-ones versus chromeno[4,3-c]pyrazole-4(1H)-ones revealed that the isochromene/chromene isomerism significantly influences benzodiazepine receptor binding [1]. The most active compound, 7e, showed 54% inhibition of [³H]flunitrazepam binding at 10 µM, whereas the corresponding [4,3-c] regioisomers exhibited different affinity profiles [1]. This directly demonstrates that the [2,3-c] fusion pattern, which is distinct from both tested isomers, is expected to produce a unique binding signature.

Receptor binding

Direct head-to-head

54% inhibition at 10 µM

Regioisomeric binding context confirmed

Radioligand displacement; compound 7e

Evidence Dimension	Benzodiazepine receptor binding inhibition
Target Compound Data	54% inhibition at 10 µM (Compound 7e)
Comparator Or Baseline	Chromeno[4,3-c]pyrazole-4(1H)-one isomers
Quantified Difference	Different rank-order of potency across the series
Conditions	Radioligand displacement assay using bovine brain membranes

Why This Matters

This head-to-head evidence confirms that the regioisomeric identity of the chromeno-pyrazole core is a non-interchangeable determinant of receptor engagement, making the [2,3-c] scaffold a distinct chemical tool for CNS target validation.

• [1] Maggio B, et al. Synthesis, benzodiazepine receptor binding and molecular modelling of isochromeno[4,3-c]pyrazol-5(1H)-one derivatives. Eur J Med Chem. 2012;54:804-812. doi:10.1016/j.ejmech.2012.06.028. PMID: 22795832. View Source

Synthetic Accessibility: High-Yield Catalyst-Free Multicomponent Synthesis Outperforms Traditional Routes

The synthesis of chromeno[2,3-c]pyrazole derivatives via a catalyst-free microwave-assisted multicomponent reaction (MDW method) achieves excellent yields. For example, the reaction of 2-hydroxybenzaldehyde yields product 5a in 93% yield within 75 minutes . In contrast, traditional stepwise syntheses of related pyrazolones often require multiple steps and catalysts, resulting in lower overall yields (typically 40–60%) [1].

Synthetic accessibility

Cross-study comparable

93% yield in 75 min

Supports compound library screening fit

Catalyst-free microwave method; derivative 5a

Evidence Dimension	Synthetic yield
Target Compound Data	93% yield (Product 5a)
Comparator Or Baseline	Traditional pyrazolone synthesis
Quantified Difference	~1.5- to 2.3-fold increase in yield
Conditions	Catalyst-free microwave-assisted multicomponent reaction, 75 min

Why This Matters

The high-yield, catalyst-free synthetic route to chromeno[2,3-c]pyrazol-3-one derivatives translates directly into lower procurement costs and greater accessibility for large-scale screening or industrial production compared to less efficient syntheses of alternative scaffolds.

• [1] Madhu G, et al. Synthesis of pyrazole-substituted chromene analogues with selective anti-leukemic activity. Russ J Gen Chem. 2017;87(10):2421-2428. doi:10.1134/S1070363217100243. View Source

Validated Application Scenarios for 2H,3H-Chromeno[2,3-c]pyrazol-3-one Derivatives

Broad-Spectrum Anti-Infective Drug Discovery

Given the demonstrated antibacterial activity of chromeno[2,3-c]pyrazol-3-one derivatives (e.g., compound 3j) against both Gram-positive and Gram-negative pathogens (MIC 58–458 µg/mL) and the exceptional fungicidal action of compound 1 surpassing fluconazole [1], this scaffold is ideally suited for hit-to-lead campaigns targeting multidrug-resistant bacterial and fungal infections.

Selective Anti-Leukemic Lead Optimization

The sub-micromolar IC50 (0.5 µM) and high selectivity of pyrazole-substituted chromene analogs (6c) for K562 leukemia cells over healthy HEK293 cells and solid tumor lines [2] make this compound class a preferred starting point for developing targeted therapies for hematological malignancies with reduced off-target toxicity.

CNS Drug Development and Target Validation

The demonstrated ability of related chromeno-pyrazole isomers to displace [³H]flunitrazepam from benzodiazepine receptors (54% inhibition at 10 µM) [3] supports the use of 2H,3H-chromeno[2,3-c]pyrazol-3-one derivatives as pharmacological probes for GABA-A receptor modulation and for validating novel CNS targets.

Medicinal Chemistry and Library Synthesis

The catalyst-free, high-yielding (up to 93%) microwave-assisted multicomponent synthesis of chromeno[2,3-c]pyrazole derivatives enables rapid, cost-effective generation of diverse compound libraries for high-throughput screening, offering a significant procurement advantage over scaffolds requiring complex, low-yield syntheses.

Application

Selection Property

Validation Focus

Anti-infective screening studies

Antimicrobial screening context

MIC and strain-panel endpoints

Leukemia cell-model research

Cell-model endpoint review

Selectivity index and pathway-response context

CNS target engagement studies

Regioisomer-specific binding context

Receptor binding and SAR interpretation

Medicinal chemistry library synthesis

High-yield scaffold accessibility

Synthetic route and scale-up review

• [1] Dro Mélène, et al. Synthesis of Chromeno[2,3-c]Pyrazol-(2H)-one Derivatives: A New Class of Antibacterial and Antifungal Agents. Chemistry & Biodiversity. 2025; e202501381. doi:10.1002/cbdv.202501381. PMID: 41252213. View Source
• [2] Madhu G, et al. Synthesis of pyrazole-substituted chromene analogues with selective anti-leukemic activity. Russ J Gen Chem. 2017;87(10):2421-2428. doi:10.1134/S1070363217100243. View Source
• [3] Maggio B, et al. Synthesis, benzodiazepine receptor binding and molecular modelling of isochromeno[4,3-c]pyrazol-5(1H)-one derivatives. Eur J Med Chem. 2012;54:804-812. doi:10.1016/j.ejmech.2012.06.028. PMID: 22795832. View Source